Cas no 146917-98-8 (Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI))

• Product Name: Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
• CAS No: 146917-98-8
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 100974
• PubChem ID: 6399432
• Update Time: 2025-04-18

Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
• (2Z)-2-(Hydroxyimino)propanoic acid methyl ester
• (Z)-2-(Hydroxyimino)propanoic acid methyl ester
• (2Z)-2-hydroxyimino-propionic acid methyl ester
• SCHEMBL8172983
• Propanoic acid, 2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
• Methyl (2E)-2-(hydroxyimino)propanoate
• methyl (2Z)-2-(hydroxyimino)propanoate
• methyl (2Z)-2-hydroxyiminopropanoate
• 146917-98-8

• Inchi： 1S/C4H7NO3/c1-3(5-7)4(6)8-2/h7H,1-2H3/b5-3-
• InChI Key： GXUGQCNCLMAZCH-HYXAFXHYSA-N
• SMILES： O(C)C(/C(/C)=N\O)=O

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 193 ºC
• Flash Point: 70 ºC
• PSA: 58.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes